Cas no 1872684-36-0 (2-(4-Bromo-2-hydroxy-phenyl)-acetamide)

• Product Name: 2-(4-Bromo-2-hydroxy-phenyl)-acetamide
• CAS No: 1872684-36-0
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 6526026
• Update Time: 2025-05-19

2-(4-Bromo-2-hydroxy-phenyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-2-hydroxy-phenyl)-acetamide

• Inchi： 1S/C8H8BrNO2/c9-6-2-1-5(3-8(10)12)7(11)4-6/h1-2,4,11H,3H2,(H2,10,12)
• InChI Key： RHCDRZSTQAJIMH-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=CC=1O)C(=O)N

Additional information on 2-(4-Bromo-2-hydroxy-phenyl)-acetamide

Introduction to 2-(4-Bromo-2-hydroxy-phenyl)-acetamide (CAS No. 1872684-36-0)

2-(4-Bromo-2-hydroxy-phenyl)-acetamide is a specialized organic compound characterized by its molecular formula and distinct structural features. This compound, identified by the CAS number 1872684-36-0, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and molecular biology. The presence of both bromine and hydroxyl functional groups in its aromatic ring system imparts unique reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

The structural motif of 2-(4-Bromo-2-hydroxy-phenyl)-acetamide consists of a benzene ring substituted with a bromine atom at the 4-position and a hydroxyl group at the 2-position, linked to an acetamide moiety. This configuration suggests potential interactions with biological targets, including enzymes and receptors, which are critical for modulating physiological processes. The compound’s dual functionality allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications.

In recent years, there has been growing interest in developing novel compounds that can interact with biological systems in innovative ways. 2-(4-Bromo-2-hydroxy-phenyl)-acetamide has been studied for its potential role in inhibiting certain enzymatic pathways associated with inflammation and cancer. Preliminary studies indicate that the bromo and hydroxyl substituents may enhance binding affinity to target proteins, thereby increasing the compound’s efficacy as an inhibitor. This has led to its investigation as a lead compound in the design of new therapeutic agents.

The synthesis of 2-(4-Bromo-2-hydroxy-phenyl)-acetamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include bromination of 2-hydroxybenzoic acid followed by amide formation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been explored to improve synthetic efficiency. The ability to produce this compound in scalable quantities is essential for both academic research and industrial applications.

One of the most compelling aspects of 2-(4-Bromo-2-hydroxy-phenyl)-acetamide is its versatility in medicinal chemistry. Researchers have leveraged its structural framework to develop derivatives with enhanced pharmacological properties. For instance, modifications at the acetamide group can alter solubility and metabolic stability, while changes at the aromatic ring can fine-tune binding interactions with biological targets. This flexibility makes it an attractive scaffold for drug discovery programs aimed at addressing unmet medical needs.

The pharmacological profile of 2-(4-Bromo-2-hydroxy-phenyl)-acetamide has been evaluated through in vitro and in vivo studies. These investigations have revealed promising results regarding its ability to modulate inflammatory responses and inhibit tumor growth. Specifically, the compound has shown activity against certain kinases and transcription factors implicated in cancer progression. While further research is needed to fully understand its mechanism of action, these findings underscore its potential as a therapeutic agent.

Computational modeling has also played a crucial role in studying 2-(4-Bromo-2-hydroxy-phenyl)-acetamide. Molecular docking simulations have been used to predict how this compound interacts with biological targets, providing insights into its binding affinity and mode of action. These computational approaches complement experimental studies by allowing researchers to rapidly screen multiple derivatives and identify promising candidates for further development. The integration of computational chemistry with traditional experimental methods has accelerated the drug discovery process significantly.

The future prospects for 2-(4-Bromo-2-hydroxy-phenyl)-acetamide are promising, with ongoing research aimed at expanding its therapeutic applications. Investigations into its role in neurodegenerative diseases and autoimmune disorders are underway, suggesting broad potential beyond cancer treatment. Additionally, efforts are being made to develop sustainable synthetic routes that minimize environmental impact while maintaining high efficiency. Such advancements will be crucial for translating laboratory discoveries into viable clinical therapies.

In conclusion, 2-(4-Bromo-2-hydroxy-phenyl)-acetamide (CAS No. 1872684-36-0) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, combined with promising pharmacological properties, position it as a valuable tool for drug development and molecular research. As scientific understanding continues to evolve, this compound is likely to play an increasingly important role in addressing complex medical challenges worldwide.